7-methoxyquinoline-8-carboxylic acid

• IUPAC Name: 7-methoxyquinoline-8-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-15-8-5-4-7-3-2-6-12-10(7)9(8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key: YXDHBRKFWUOAPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=CC=N2)C=C1)C(=O)O
• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• CAS No.: 1159427-80-1

Description

7-methoxyquinoline-8-carboxylic acid is a heterocyclic aromatic compound that features a quinoline core structure

Mechanism of Action

The mode of action of these compounds often involves their interaction with multiple receptors, leading to changes in cellular processes . The specific targets and mode of action can vary widely depending on the specific compound and its functional groups.

In terms of pharmacokinetics, the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds can also vary widely and are influenced by factors such as the compound’s chemical structure, the route of administration, and individual patient factors .

The result of action and the biochemical pathways affected by these compounds can also vary widely and depend on the specific compound and its targets .

Finally, the action environment, including how environmental factors influence the compound’s action, efficacy, and stability, can also vary and is an area of active research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methoxyquinoline-8-carboxylic acid typically involves the following steps:

Starting Material: The synthesis often begins with a quinoline derivative.

Methoxylation: Introduction of a methoxy group at the 7-position of the quinoline ring.

Carboxylation: Introduction of a carboxylic acid group at the 8-position.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. Common techniques include:

Catalytic Reactions: Utilizing catalysts to enhance reaction rates.

Reflux Conditions: Maintaining the reaction mixture at its boiling point to ensure complete reaction.

Chemical Reactions Analysis

Types of Reactions

7-methoxyquinoline-8-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Conversion to quinoline N-oxide derivatives.

Reduction: Reduction of the carboxylic acid group to an alcohol.

Substitution: Electrophilic substitution reactions on the quinoline ring.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride for reduction reactions.

Substitution Reagents: Such as halogens or nitro groups for substitution reactions.

Major Products

Oxidation Products: Quinoline N-oxides.

Reduction Products: Quinoline alcohol derivatives.

Substitution Products: Various substituted quinoline derivatives.

Scientific Research Applications

7-methoxyquinoline-8-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential as a bioactive molecule.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

8-Hydroxyquinoline: A related compound with a hydroxyl group instead of a methoxy group.

Quinoline-8-carboxylic acid: Lacks the methoxy group at the 7-position.

Uniqueness

7-methoxyquinoline-8-carboxylic acid is unique due to the presence of both a methoxy group and a carboxylic acid group on the quinoline ring, which may confer distinct chemical and biological properties compared to similar compounds.

Synthesis routes and methods I

Procedure details

In separate batches (1 g) a mixture of 2-amino-6-methoxybenzoic acid (11 g, 66 mmol) and acrolein (4.8 mL, 72 mmol) in 1,4-dioxane (66 mL) was heated in a microwave reactor for 20 min at 200° C. After combining the reactions, the mixture was concentrated and purified via silica gel chromatography (0-10% MeOH in DCM) to give the title compound (2.8 g, 20%). MS (ESI) mass calcd. for C11H19NO3, 203.1. m/z found 204.0 [M+H]+.

Synthesis routes and methods II

Procedure details

In 1 g separate batches a mixture of 2-amino-6-methoxybenzoic acid (11 g, 66 mmol) and acrolein (4.8 mL, 72 mmol) in 1,4-dioxane (66 mL) was heated in a microwave reactor for 20 min at 200° C. After combining the reactions, the mixture was concentrated and purified via silica gel chromatography (0-10% MeOH in DCM) to give the title compound (2.8 g, 20%). MS (ESI) mass calcd. for C11H19NO3, 203.1; m/z found 204.0 [M+H]+.